[1-(Benzylamino)cyclopentyl]methanol

• IUPAC Name: [1-(benzylamino)cyclopentyl]methanol
• InChI: InChI=1S/C13H19NO/c15-11-13(8-4-5-9-13)14-10-12-6-2-1-3-7-12/h1-3,6-7,14-15H,4-5,8-11H2
• InChI Key: FUJHOATVHDDNBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)NCC2=CC=CC=C2
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• CAS No.: 1179161-54-6

Description

[1-(Benzylamino)cyclopentyl]methanol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.301. The purity is usually 95%.
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Scientific Research Applications

Catalyst Development and Methanol Synthesis

Research has shown that methanol serves as a key component in the development of catalysts for energy conversion processes. The synthesis of methanol from CO2 and renewable H2, facilitated by metal-organic frameworks (MOFs), has been identified as a crucial process for energy and chemical transition. This process demonstrates the potential of methanol in contributing to a sustainable hydrogen economy, highlighting the innovation in catalyst development for low-temperature applications (Din et al., 2020).

Methanol as a Fuel and Energy Carrier

Methanol's role as a clean-burning fuel and its application in direct methanol fuel cells (DMFCs) and internal combustion engines (ICEs) are significant. Research has focused on methanol's ability to improve engine performance and reduce emissions, with particular attention to methanol-gasoline blends in spark ignition engines. The use of methanol not only enhances engine efficiency but also contributes to environmental protection by lowering greenhouse gas emissions (Kowalewicz, 1993).

Environmental Applications and Methanol Decomposition

Studies have explored methanol's application in environmental monitoring and pollution reduction. For instance, methanol has been used as a marker for assessing the condition of solid insulation in power transformers, demonstrating its potential in environmental monitoring and maintenance of electrical infrastructure (Jalbert et al., 2019).

Methanol in Chemical Reactions and Synthesis

The versatility of methanol extends to its use in various chemical reactions and synthesis processes. Research has delved into the mechanisms of methanol oxidation on platinum electrodes, offering insights into the optimization of catalysts for energy conversion and storage applications. This line of research underscores methanol's role in advancing chemical synthesis techniques and improving the efficiency of fuel cells (Cohen et al., 2007).

Safety and Hazards

“[1-(Benzylamino)cyclopentyl]methanol” is classified as a dangerous compound. The hazard statements include H302, H315, H318, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501.